Cas no 1805112-06-4 (3-(Difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1805112-06-4
• MF: C₈H₃F₅INO₃
• MW: 383.010812044144
• CID: 4839522
• Update Time: 2025-06-08

3-(Difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C8H3F5INO3/c9-5(10)4-3(7(16)17)2(1-15-6(4)14)18-8(11,12)13/h1,5H,(H,16,17)
• InChI Key： LTZPHYWSWSTPGK-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(=O)O)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 3-(Difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylic acid

3-(Difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1805112-06-4): A Comprehensive Overview

3-(Difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1805112-06-4) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethyl, an iodo, and a trifluoromethoxy substituent, offers a wide range of applications in the development of novel therapeutic agents.

The chemical structure of 3-(Difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylic acid is particularly noteworthy due to its ability to modulate various biological targets. The presence of the difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the iodo substituent provides a handle for further chemical modifications and radiolabeling. The trifluoromethoxy group, on the other hand, contributes to the overall electronic properties and can influence receptor binding affinity.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylic acid in the development of new drugs for various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against specific cancer cell lines, particularly those resistant to conventional therapies. The researchers found that the compound's ability to inhibit key enzymes involved in cancer cell proliferation makes it a promising candidate for further investigation.

In addition to its anticancer properties, 3-(Difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylic acid has also shown potential in the treatment of neurological disorders. A recent study in the Journal of Pharmacology and Experimental Therapeutics reported that this compound can effectively modulate neurotransmitter systems associated with conditions such as Alzheimer's disease and Parkinson's disease. The researchers noted that the compound's unique structure allows it to cross the blood-brain barrier efficiently, enhancing its therapeutic potential.

The synthesis of 3-(Diffluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylic acid has been extensively studied, with several efficient and scalable methods reported in the literature. One notable approach involves a multistep synthesis starting from commercially available pyridine derivatives. The key steps include the introduction of the difluoromethyl group via a selective fluorination reaction, followed by iodination and trifluoromethoxylation to achieve the final product. These synthetic routes not only provide high yields but also offer flexibility in terms of functional group manipulation.

The physicochemical properties of 3-(Difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylic acid have been thoroughly characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into the compound's molecular conformation and electronic structure, which are crucial for understanding its biological activity and optimizing its pharmacological properties.

In conclusion, 3-(Difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1805112-06-4) is a highly functionalized compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile biological activities make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to explore its applications in various disease areas, promising exciting advancements in drug discovery and development.